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Compound of Interest

Compound Name: N-Nitrosodiethylamine-d4

Cat. No.: B12402798 Get Quote

This technical guide provides comprehensive safety information, handling precautions, and an

overview of experimental applications for N-Nitrosodiethylamine-d4. The content is intended

for researchers, scientists, and professionals in the field of drug development and biomedical

research.

Chemical Identification and Physical Properties
N-Nitrosodiethylamine-d4 is the deuterated form of N-Nitrosodiethylamine (NDEA), a potent

carcinogenic agent. It is primarily used as an internal standard in analytical chemistry and in

metabolic and toxicological research. While the toxicological properties of the deuterated form

have not been as extensively studied as its non-deuterated counterpart, it should be handled

with the same high degree of caution.

Table 1: Physical and Chemical Properties of N-Nitrosodiethylamine-d4 and N-

Nitrosodiethylamine
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Property N-Nitrosodiethylamine-d4 N-Nitrosodiethylamine

Appearance
Clear, slightly yellow liquid[1]

[2]

Clear, slightly yellow liquid[1]

[2]

CAS Number 1346603-41-5[3] 55-18-5[4]

Molecular Formula C₄²H₄H₆N₂O[3] C₄H₁₀N₂O[5]

Molecular Weight 106.16 g/mol [3] 102.14 g/mol [2]

Boiling Point Not available 177 °C[5][6]

Density Not available 0.95 g/cm³[4][5]

Water Solubility Not available 106 g/L at 24°C[7]

Vapor Pressure Not available 5.7 mmHg[2]

Log Kₒw Not available 0.48[1][7]

Hazard Identification and Toxicological Data
N-Nitrosodiethylamine is classified as a potent carcinogen and mutagen.[5] It is toxic if

swallowed and is suspected of causing genetic defects.[4][8] The primary health risks are

associated with its ability to alkylate DNA, leading to mutations and the initiation of

carcinogenesis.[5] It is reasonably anticipated to be a human carcinogen.[1]

Table 2: Toxicological Data for N-Nitrosodiethylamine
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Parameter Value Species Reference

Acute Oral Toxicity

(LD₅₀)
220 mg/kg Rat [4][8]

Carcinogenicity

Group 2A (Probably

carcinogenic to

humans)

IARC [4][5]

Mutagenicity

Mutagenic for

mammalian somatic

cells and

bacteria/yeast

[9]

Target Organs
Liver, Lungs, Kidneys,

Gastrointestinal Tract
Animal studies [9][10]

Safe Handling and Storage Workflow
Due to its hazardous nature, strict safety protocols must be followed when handling N-
Nitrosodiethylamine-d4. The following diagram outlines the essential workflow for safe

handling and storage.
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Safe Handling and Storage Workflow for N-Nitrosodiethylamine-d4
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After use
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Seal in a Vapor-Tight Bag
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Caption: Workflow for the safe handling and storage of N-Nitrosodiethylamine-d4.
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Personal Protective Equipment (PPE) and
Engineering Controls

Engineering Controls: All work involving N-Nitrosodiethylamine-d4, including weighing and

solution preparation, must be conducted in a certified chemical fume hood or a Class II, B2

biological safety cabinet to prevent inhalation exposure.[11][12] The ventilation system

should be 100% exhausted.[11]

Gloves: Double gloving with nitrile or latex gloves is required.[11] For handling the

concentrated compound, butyl rubber or SilverShield® gloves are recommended as NDEA

can attack nitrile rubber.[11]

Protective Clothing: A lab coat, scrubs, or a full suit should be worn to protect the skin.[11]

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

[11]

Respiratory Protection: If engineering controls are not available or during a spill, a respirator

with organic vapor and P100 cartridges (e.g., 3M #60926) or a supplied-air respirator should

be used.[11]

Emergency Response Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

soap and water for at least 15 minutes.[13]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[9]

Inhalation: Move the individual to fresh air.[9]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[11]
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Action: In all cases of exposure, seek immediate medical attention and provide the Safety

Data Sheet to the medical personnel.[8][9]

Spill and Leak Cleanup Workflow
The following diagram details the steps to be taken in the event of a spill.
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Emergency Spill Response Workflow for N-Nitrosodiethylamine-d4

Spill Occurs
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and Alert Others
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Carefully Collect Contaminated
Material with Absorbent Paper

Seal all waste in a
Vapor-Tight Plastic Bag

Decontaminate the Spill Area
with Soap and Water Solution

Dispose of all materials
as Hazardous Waste

Report the Incident to
Safety Officer
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Caption: Logical workflow for responding to a spill of N-Nitrosodiethylamine-d4.
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Experimental Protocols and Methodologies
N-Nitrosodiethylamine-d4 is often used as an internal standard for the quantitative analysis of

NDEA in various matrices. Furthermore, NDEA is a model compound for inducing

carcinogenesis in animal studies. The methodologies below are generalized protocols.

In Vivo Carcinogenicity Study Workflow
NDEA is widely used to induce liver tumorigenesis in animal models, particularly rodents.[5]

Methodology:

Animal Acclimatization: Animals (e.g., male C57BL/6 mice or Sprague-Dawley rats) are

acclimatized for at least one week before the experiment.

Compound Preparation: N-Nitrosodiethylamine is dissolved in a sterile vehicle, such as

saline or corn oil, to the desired concentration. All preparation must be done in a chemical

fume hood.

Administration: The NDEA solution is administered to the animals, typically via intraperitoneal

(IP) injection or in drinking water. A common protocol involves a single IP injection for liver

cancer initiation studies.

Animal Monitoring: Animals are monitored daily for signs of toxicity. Body weight is typically

recorded weekly.

Sample Collection: At predetermined time points (e.g., 6-9 months for tumor development),

animals are euthanized. Blood and tissues, particularly the liver, are collected for

histopathological and molecular analysis.

Waste Handling: All animal waste and bedding are treated as hazardous for at least 24-72

hours post-administration and disposed of accordingly.[11][12]
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Generalized Workflow for an In Vivo Carcinogenicity Study

Animal Acclimatization
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Hazardous Waste Management
(Carcasses, Bedding)
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Tissue Collection

At study endpoint

Histopathological and
Molecular Analysis
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Caption: Workflow for a typical in vivo NDEA-induced carcinogenicity experiment.

Ames Test for Mutagenicity
The Ames test, or bacterial reverse mutation assay, is a common method to assess the

mutagenic potential of a chemical.
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Methodology:

Strain Selection: Select appropriate Salmonella typhimurium strains (e.g., TA98, TA100) that

are sensitive to specific types of mutations.

S9 Fraction Preparation: Prepare the S9 fraction from the livers of rats pre-treated with an

enzyme inducer (e.g., Aroclor 1254). This fraction contains metabolic enzymes required to

activate NDEA into its mutagenic form.

Pre-incubation: In a test tube, combine the test compound (NDEA), the bacterial strain, and

the S9 mix. This mixture is pre-incubated for a specific period (e.g., 20 minutes) to allow for

metabolic activation.[14]

Plating: The mixture is then added to a top agar and poured onto a minimal glucose agar

plate.

Incubation: The plates are incubated at 37°C for 48-72 hours.

Colony Counting: The number of revertant colonies (his+ revertants) on each plate is

counted. A significant, dose-dependent increase in the number of revertant colonies

compared to the negative control indicates a mutagenic effect.
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Generalized Workflow for the Ames Test (Mutagenicity)
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Caption: Workflow for assessing the mutagenicity of NDEA using the Ames test.
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Disposal Considerations
All waste containing N-Nitrosodiethylamine-d4 must be treated as hazardous carcinogenic

waste.

Contaminated Materials: All disposable items such as gloves, absorbent pads, pipette tips,

and vials must be collected in a designated, sealed hazardous waste container.[12]

Unused Compound: Unused or expired N-Nitrosodiethylamine-d4 must be disposed of

through a licensed hazardous waste disposal company. Do not dispose of it down the drain.

[11]

Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate

collected as hazardous waste. The empty container should then be disposed of as

hazardous waste.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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